Cas no 1532926-04-7 (1-(3-Fluoropropyl)-1h-pyrazol-4-amine)

• Product Name: 1-(3-Fluoropropyl)-1h-pyrazol-4-amine
• CAS No: 1532926-04-7
• MF: C₆H₁₀FN₃
• MW: 143.162104129791
• CID: 5709671
• PubChem ID: 81107204
• Update Time: 2025-06-08

1-(3-Fluoropropyl)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16943123
• 1532926-04-7
• AKOS019676694
• 1-(3-fluoropropyl)-1H-pyrazol-4-amine
• EN300-783575
• 1-(3-Fluoropropyl)-1h-pyrazol-4-amine

• Inchi： 1S/C6H10FN3/c7-2-1-3-10-5-6(8)4-9-10/h4-5H,1-3,8H2
• InChI Key： DIJCDICQSAZRDI-UHFFFAOYSA-N
• SMILES： FCCCN1C=C(C=N1)N

Computed Properties

• Exact Mass: 143.08587549g/mol
• Monoisotopic Mass: 143.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-Fluoropropyl)-1h-pyrazol-4-amine

Chemical Profile of 1-(3-Fluoropropyl)-1H-pyrazol-4-amine (CAS No. 1532926-04-7)

1-(3-Fluoropropyl)-1H-pyrazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1532926-04-7, is a fluorinated pyrazole derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a promising candidate for further exploration in therapeutic applications.

The structural framework of 1-(3-Fluoropropyl)-1H-pyrazol-4-amine consists of a pyrazole core substituted with a 3-fluoropropyl group at the 1-position and an amine group at the 4-position. The presence of the fluorine atom introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. Fluorinated pyrazoles have been extensively studied due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates.

In recent years, there has been a surge in research focused on developing novel fluorinated pyrazoles for their potential therapeutic benefits. The 3-fluoropropyl moiety in 1-(3-Fluoropropyl)-1H-pyrazol-4-amine is particularly interesting because it can serve as a linker to connect different pharmacophoric groups, facilitating the design of hybrid molecules with enhanced biological activity. This structural feature has been exploited in the development of small-molecule inhibitors targeting various disease pathways.

One of the most compelling areas of research involving 1-(3-Fluoropropyl)-1H-pyrazol-4-amine is its potential application in oncology. Pyrazole derivatives have shown promise as kinase inhibitors, and the fluorine substitution can further optimize their binding to protein targets. For instance, studies have demonstrated that fluorinated pyrazoles can act as potent inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The fluoropropyl group enhances the molecule's ability to penetrate the cell membrane, improving its bioavailability and therapeutic efficacy.

Another significant application of 1-(3-Fluoropropyl)-1H-pyrazol-4-amine is in the field of immunomodulation. Recent research has highlighted the role of pyrazole derivatives in modulating immune responses by interacting with various cytokine receptors and signaling pathways. The amine group at the 4-position of 1-(3-Fluoropropyl)-1H-pyrazol-4-amine provides a site for further functionalization, allowing chemists to design molecules that can selectively target specific immune cells or pathways. This has opened up new avenues for treating autoimmune diseases and enhancing vaccine efficacy.

The synthesis of 1-(3-Fluoropropyl)-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to introduce the desired functional groups efficiently. The use of these modern synthetic strategies not only improves the accessibility of 1-(3-Fluoropropyl)-1H-pyrazol-4-amine but also allows for rapid diversification of its chemical library for screening purposes.

From a computational chemistry perspective, 1-(3-Fluoropropyl)-1H-pyrazol-4-amine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For example, computational analysis has revealed that the fluoropropyl group plays a crucial role in stabilizing the binding pose by forming favorable hydrophobic interactions and hydrogen bonds with key residues in protein active sites.

The pharmacokinetic properties of 1-(3-Fluoropropyl)-1H-pyrazol-4-amine have also been thoroughly investigated to assess its potential as a drug candidate. In vitro and in vivo studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The fluorine atom enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes, while the propyl chain improves solubility and membrane permeability.

Future directions in the research of 1-(3-Fluoropropyl)-1H-pyrazol-4-amine include exploring its potential as an anti-inflammatory agent and studying its mechanisms of action in detail. Additionally, researchers are investigating ways to optimize its chemical structure for better pharmacological properties using structure-based drug design approaches. The integration of experimental data with computational modeling will be crucial in guiding these efforts toward developing novel therapeutic agents based on this promising scaffold.

In conclusion, 1-(3-Fluoropropyl)-1H-pyrazol-4-am ine (CAS No. 1532926-04 -7) represents a fascinating molecule with significant potential in medicinal chemistry and drug discovery. Its unique structural features make it an attractive candidate for further exploration in oncology, immunomodulation, and other therapeutic areas. As research continues to uncover new biological activities and synthetic strategies for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.